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Compound of Interest

Compound Name: Gossypin

Cat. No.: B190354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro experimental design for

studying the biological activities of gossypin, a flavonoid with significant therapeutic potential.

The protocols detailed below are based on established methodologies and are intended to

assist in the investigation of gossypin's anti-cancer, anti-inflammatory, and antioxidant

properties.

Overview of Gossypin's Bioactivity
Gossypin, a flavone glycoside isolated from plants like Hibiscus vitifolius, has demonstrated a

range of pharmacological effects.[1][2][3] In vitro studies have highlighted its potent anti-cancer

activity, which is attributed to its ability to induce apoptosis (programmed cell death),

autophagy, and cell cycle arrest in various cancer cell lines.[4][5][6] Furthermore, gossypin
exhibits anti-inflammatory and antioxidant properties, suggesting its potential in the

management of inflammatory diseases and conditions associated with oxidative stress.[2][7][8]

Quantitative Data Summary
The following tables summarize the quantitative data from various in vitro studies on gossypin,

providing a comparative overview of its efficacy in different cell lines and assays.

Table 1: Anti-proliferative Activity of Gossypin (IC50 Values)
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Cell Line Cancer Type IC50 Value
Assay
Duration

Reference

L929 Fibrosarcoma 30 µM 72 hours [9]

HT-29
Colorectal

Cancer
42.5 µM 72 hours [9]

K562

Chronic

Myelogenous

Leukemia

45.1 µM 72 hours [9]

PC-3 Prostate Cancer 90 µg/mL Not Specified [10]

Table 2: Antioxidant Activity of Gossypin

Assay Activity Measurement Reference

DPPH Radical

Scavenging
Moderate TEAC: 41.68 mM/g [11][12]

Ferric Reducing

Antioxidant Power

(FRAP)

Robust TEAC: 126.28 mM/g [11]

Superoxide Radical

Scavenging
50% inhibition 3 µg/mL [9]

Hydroxyl Radical

Scavenging
50% inhibition 41 µg/mL [9]

Nitric Oxide Radical

Scavenging
50% inhibition 12 µg/mL [9]

Signaling Pathways Modulated by Gossypin
Gossypin exerts its biological effects by modulating several key signaling pathways. The

diagrams below, generated using the DOT language, illustrate these pathways.
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Caption: Gossypin-induced apoptosis via the MAPK/JNK pathway.
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Caption: Gossypin-induced G2/M cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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